Cas no 2302-96-7 (Disodium 4-(2-Hydroxy-6-sulfonato-1-naphthyl)diazenyl-1-naphthalenesulfonate)

• Product Name: Disodium 4-(2-Hydroxy-6-sulfonato-1-naphthyl)diazenyl-1-naphthalenesulfonate
• CAS No: 2302-96-7
• MF: C₂₀H₁₂N₂Na₂O₇S₂
• MW: 502.428024291992
• MDL: MFCD00191366
• CID: 42741
• PubChem ID: 87562711
• Update Time: 2025-06-10

Disodium 4-(2-Hydroxy-6-sulfonato-1-naphthyl)diazenyl-1-naphthalenesulfonate Chemical and Physical Properties

Names and Identifiers

• Acid Red 13
• Disodium 4-[(2-hydroxy-6-sulphonatonaphthyl)azo]naphthalenesulphonate
• Erio Rubine B
• ACID RED 13 (FAST RED E)
• disodium,(5Z)-6-oxo-5-[(4-sulfonatonaphthalen-1-yl)hydrazinylidene]naphthalene-2-sulfonate
• FOOD RED 4, CI NO 16045
• Acidal Red E
• Acidol Red E
• Acilan Red E
• C.I.Acid Red 13
• Cilefa Red E
• Dalf Fast Red
• HD Fast Red E
• Neklacid Red E
• Red E for food
• Tertracid Red E
• Fast Red E
• Naphthionic Red A
• C.I. Acid Red 13
• Naphthalene Red EA
• Cherry Red A Geigy
• Hexalan Fast Red E
• Hexacol Fast Red E
• Crispin Fast Red E
• Neklacid Fast Red E
• Hispacid Fast Red E
• Certicol Fast Red E
• Acid Leather Red IBW
• HD Fast Red E Supra
• C.I. Food Red 4
• Fast Red Specially Pure
• Brilliant Ponceau 3RF Extra
• 1869 Red
• C.I. Acid Red 13, disodium salt
• E
• Q27896497
• CAA30296
• NS00048636
• CHEBI:180880
• disodium 6-hydroxy-5-[(4-sulfonato-1-naphthyl)diazenyl]-2-naphthalene sulfonate
• 1-Naphthalenesulfonic acid, 4-[(2-hydroxy-6-sulfo-1-naphthalenyl)azo]-, disodium salt
• 5926AP228X
• Allyldiphenylphosphineoxide
• D88402
• 1-Naphthalenesulfonicacid,4-[2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl],sodium salt
• Disodium 4-((2-hydroxy-6-sulphonatonaphthyl)azo)naphthalenesulphonate
• CI 16045
• disodium;6-hydroxy-5-[(4-sulfonatonaphthalen-1-yl)diazenyl]naphthalene-2-sulfonate
• 85283-71-2
• AKOS015903546
• UNII-5926AP228X
• Sodium 4-((2-hydroxy-6-sulfonatonaphthalen-1-yl)diazenyl)naphthalene-1-sulfonate
• 4-((2-Hydroxy-6-sulpho-1-naphthyl)azo)naphthalene-1-sulphonic acid, sodium salt
• A1243
• EINECS 218-958-5
• EINECS 286-600-5
• MFCD00191366
• disodium;6-hydroxy-5-[(4-sulonatonaphthalen-1-yl)diazenyl]naphthalene-2-sulonate
• Disodium 4-[(2-hydroxy-6-sulfonato-1-naphthyl)diazenyl]-1-naphthalenesulfonate, AldrichCPR
• 1-Naphthalenesulfonic acid, 4-(2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl)-, sodium salt (1:2)
• AKOS025310825
• 2302-96-7
• 1-Naphthalenesulfonic acid, 4-((2-hydroxy-6-sulfo-1-naphthalenyl)azo)-, disodium salt
• J-014947
• C.I. 16045
• DTXSID3062314
• XYTVLRKJXNXOOI-CAPIVQQTSA-L
• disodium 6-hydroxy-5-[2-(4-sulfonatonaphthalen-1-yl)diazen-1-yl]naphthalene-2-sulfonate
• Food Red 4
• Disodium 4-(2-Hydroxy-6-sulfonato-1-naphthyl)diazenyl-1-naphthalenesulfonate

• MDL： MFCD00191366
• Inchi： 1S/C20H14N2O7S2.2Na/c23-18-9-5-12-11-13(30(24,25)26)6-7-14(12)20(18)22-21-17-8-10-19(31(27,28)29)16-4-2-1-3-15(16)17;;/h1-11,23H,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2/b22-21+;;
• InChI Key： YCDHVKWTZBVDKD-ZPZFBZIMSA-L
• SMILES： S(C1C=CC(=C2C=CC=CC2=1)/N=N/C1=C(C=CC2=CC(=CC=C21)S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 501.98800
• Monoisotopic Mass: 501.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 854
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Color/Form: Red to brown powder or granules
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 176.11000
• LogP: 6.08380
• Solubility: Soluble in water, slightly soluble in ethanol.
• Vapor Pressure: No data available
• Color index: 16045

Disodium 4-(2-Hydroxy-6-sulfonato-1-naphthyl)diazenyl-1-naphthalenesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 41
• Safety Instruction： 26-39
• RTECS：QK2440000
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes 1,1'-azonaphthalenes

Additional information on Disodium 4-(2-Hydroxy-6-sulfonato-1-naphthyl)diazenyl-1-naphthalenesulfonate

Disodium 4-(2-Hydroxy-6-sulfonato-1-naphthyl)diazenyl-1-naphthalenesulfonate: A Comprehensive Overview

Disodium 4-(2-Hydroxy-6-sulfonato-1-naphthyl)diazenyl-1-naphthalenesulfonate (CAS No. 2302-96-7) is a complex organic compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, often referred to by its shorter name, disodium naphthol AS-BI sulfonate, is a derivative of naphthalene and possesses unique structural and functional properties that make it valuable for various applications.

The molecular structure of disodium 4-(2-Hydroxy-6-sulfonato-1-naphthyl)diazenyl-1-naphthalenesulfonate consists of two naphthalene rings connected by an azo group (-N=N-), with additional hydroxyl and sulfonate groups. These functional groups contribute to the compound's solubility, stability, and reactivity, making it suitable for use in a wide range of chemical and biological processes.

In recent years, the study of disodium 4-(2-Hydroxy-6-sulfonato-1-naphthyl)diazenyl-1-naphthalenesulfonate has expanded beyond its traditional applications in dye chemistry. Researchers have explored its potential in areas such as drug delivery systems, photodynamic therapy, and as a model compound for studying azo dye metabolism and toxicity.

Drug Delivery Systems: One of the most promising applications of disodium 4-(2-Hydroxy-6-sulfonato-1-naphthyl)diazenyl-1-naphthalenesulfonate is in the development of drug delivery systems. The compound's ability to form stable complexes with various drugs and its solubility in aqueous solutions make it an excellent candidate for enhancing the bioavailability and targeted delivery of therapeutic agents. Recent studies have shown that encapsulating drugs within nanoparticles containing this compound can improve their stability and reduce side effects.

Photodynamic Therapy: Photodynamic therapy (PDT) is a non-invasive treatment method that uses light to activate photosensitizers, leading to the production of reactive oxygen species (ROS) that can kill cancer cells. Disodium 4-(2-Hydroxy-6-sulfonato-1-naphthyl)diazenyl-1-naphthalenesulfonate has been investigated as a potential photosensitizer due to its strong absorption in the visible light spectrum. Preliminary studies have demonstrated its effectiveness in inducing cell death in various cancer cell lines when activated by light.

Azo Dye Metabolism and Toxicity: Azo dyes are widely used in the textile and food industries, but concerns about their potential toxicity have led to increased scrutiny. Disodium 4-(2-Hydroxy-6-sulfonato-1-naphthyl)diazenyl-1-naphthalenesulfonate, being a model azo dye, has been studied extensively to understand the metabolic pathways and potential health impacts of these compounds. Research has shown that the compound can be metabolized by enzymes such as azoreductases, leading to the formation of aromatic amines, which are known to be carcinogenic. Understanding these metabolic pathways is crucial for developing safer alternatives and improving regulatory standards.

Synthesis and Characterization: The synthesis of disodium 4-(2-Hydroxy-6-sulfonato-1-naphthyl)diazenyl-1-naphthalenesulfonate involves multiple steps, including the formation of diazonium salts from aromatic amines and subsequent coupling reactions with naphthol derivatives. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy are commonly used to characterize the final product and ensure its purity.

Safety Considerations: While disodium 4-(2-Hydroxy-6-sulfonato-1-naphthyl)diazenyl-1-naphthalenesulfonate is generally considered safe for use in controlled environments, proper handling and storage precautions should be followed. Researchers should wear appropriate personal protective equipment (PPE) when working with this compound to minimize exposure risks. Additionally, waste disposal should be conducted in accordance with local regulations to prevent environmental contamination.

FUTURE DIRECTIONS: The ongoing research on disodium 4-(2-Hydroxy-6-sulfonato-1-naphthyl)diazenyl-1-naphthalenesulfonate promises to uncover new applications and improve our understanding of its properties. Future studies may focus on optimizing its use in drug delivery systems, enhancing its photosensitizing capabilities for photodynamic therapy, and developing more efficient synthetic methods. Collaboration between chemists, biologists, and medical researchers will be essential in realizing the full potential of this versatile compound.